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Compound of Interest

Compound Name: 3,3-Diethoxypropanenitrile

Cat. No.: B144306 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,3-Diethoxypropanenitrile (CAS

No. 2032-34-0), a versatile chemical intermediate. The document details its physicochemical

and spectroscopic properties, safety information, synthesis protocols, and key applications,

particularly in the realm of pharmaceutical development.

Physicochemical and Spectroscopic Data
3,3-Diethoxypropanenitrile is a clear yellow to brownish liquid.[1] Its key physical and

spectroscopic properties are summarized below for easy reference.

Physicochemical Properties
A compilation of the physical characteristics of 3,3-Diethoxypropanenitrile is presented in

Table 1. These properties are crucial for its handling, storage, and application in various

chemical reactions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b144306?utm_src=pdf-interest
https://www.benchchem.com/product/b144306?utm_src=pdf-body
https://www.benchchem.com/product/b144306?utm_src=pdf-body
https://www.ptgcn.com/media/5ljpz12t/p38-mapk-signaling-pathway.pdf
https://www.benchchem.com/product/b144306?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₇H₁₃NO₂ [1]

Molecular Weight 143.18 g/mol [1]

Boiling Point 91-93 °C at 11 mmHg [1]

Melting Point 82-84 °C [1]

Density 0.954 g/mL at 25 °C [1]

Refractive Index (n₂₀/D) 1.415 [1]

Spectroscopic Data
Spectroscopic data is fundamental for the structural elucidation and purity assessment of 3,3-
Diethoxypropanenitrile. The following tables summarize the available Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

¹H NMR (Proton NMR) Data

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

Data not explicitly

found in search

results

Data not explicitly

found in search

results

Data not explicitly

found in search

results

CH₃ (ethoxy)

Data not explicitly

found in search

results

Data not explicitly

found in search

results

Data not explicitly

found in search

results

CH₂ (ethoxy)

Data not explicitly

found in search

results

Data not explicitly

found in search

results

Data not explicitly

found in search

results

CH₂ (cyanoethyl)

Data not explicitly

found in search

results

Data not explicitly

found in search

results

Data not explicitly

found in search

results

CH (acetal)
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¹³C NMR (Carbon-13 NMR) Data

Chemical Shift (δ) ppm Assignment

Data not explicitly found in search results CH₃ (ethoxy)

Data not explicitly found in search results CH₂ (ethoxy)

Data not explicitly found in search results CH₂ (cyanoethyl)

Data not explicitly found in search results CH (acetal)

Data not explicitly found in search results CN (nitrile)

IR (Infrared) Spectroscopy Data

Wavenumber (cm⁻¹) Functional Group Assignment

~2975-2850 C-H stretch (alkane)

~2250 C≡N stretch (nitrile)

~1120-1050 C-O stretch (ether/acetal)

MS (Mass Spectrometry) Data

m/z Fragmentation

143 [M]⁺ (Molecular Ion)

Data not explicitly found in search results Loss of ethoxy group (-OCH₂CH₃)

Data not explicitly found in search results Loss of cyanoethyl group (-CH₂CH₂CN)

Safety Information
3,3-Diethoxypropanenitrile is classified as an irritant. Proper handling and personal protective

equipment are essential to ensure laboratory safety.
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Hazard Class GHS Pictogram Hazard Statement
Precautionary
Statement

Skin Irritant, Eye

Irritant, Respiratory

Irritant

GHS07 (Exclamation

Mark)

H315: Causes skin

irritation.H319:

Causes serious eye

irritation.H335: May

cause respiratory

irritation.

P261: Avoid breathing

dust/fume/gas/mist/va

pours/spray.P280:

Wear protective

gloves/protective

clothing/eye

protection/face

protection.P305+P351

+P338: IF IN EYES:

Rinse cautiously with

water for several

minutes. Remove

contact lenses, if

present and easy to

do. Continue rinsing.

Experimental Protocols
Detailed methodologies for the synthesis of 3,3-Diethoxypropanenitrile are crucial for its

successful preparation in a laboratory setting. Two common synthesis routes are outlined

below.

Synthesis from Bromoacetaldehyde Diethyl Acetal
This method involves the nucleophilic substitution of bromide with cyanide.

Experimental Workflow:

Bromoacetaldehyde diethyl acetal
Sodium Cyanide

Dimethylformamide (DMF)

Reaction Mixture
Stir at specified temperature

Aqueous Work-up
(e.g., addition of water)

Extraction with
organic solvent (e.g., ether)

Drying of organic layer
(e.g., with MgSO₄)

Purification
(e.g., distillation) 3,3-Diethoxypropanenitrile

Click to download full resolution via product page
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Caption: Synthesis of 3,3-Diethoxypropanenitrile from bromoacetaldehyde diethyl acetal.

Detailed Protocol:

A detailed experimental protocol for this synthesis is not available in the provided search

results. A general procedure would involve dissolving bromoacetaldehyde diethyl acetal in a

suitable solvent such as dimethylformamide (DMF), followed by the addition of sodium cyanide.

The reaction mixture would be heated and stirred for a specific duration. After cooling, the

mixture would be poured into water and extracted with an organic solvent like diethyl ether. The

combined organic layers would then be washed, dried over an anhydrous salt (e.g.,

magnesium sulfate), filtered, and the solvent removed under reduced pressure. The final

product would be purified by distillation.

Synthesis via Acetalization and Carbonylation
A patented method describes the synthesis from acetonitrile, carbon monoxide, and an alcohol

alkali metal salt.[2][3]

Experimental Workflow:

Acetonitrile
Carbon Monoxide

Alcohol Alkali Metal Salt

Pressure Reaction
(Catalyst, Solvent) Intermediate Acetal Reaction

(Acidic Alcohol)
Post-processing

Separation 3,3-Diethoxypropanenitrile

Click to download full resolution via product page

Caption: Synthesis of 3,3-Diethoxypropanenitrile via a patented carbonylation and

acetalization route.

Detailed Protocol:

This patented method involves a pressure reaction of acetonitrile, carbon monoxide, and a C1-

C4 alcohol alkali metal salt in the presence of a C1-C3 alcohol catalyst and a non-polar

solvent. This is followed by an acetal reaction in acidic alcohol and subsequent post-processing

and separation to yield 3,3-diethoxypropanenitrile.[2][3] Specific quantities and detailed

workup procedures are proprietary to the patent.
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Applications in Drug Development and Organic
Synthesis
3,3-Diethoxypropanenitrile serves as a valuable building block in the synthesis of more

complex molecules, particularly in the pharmaceutical industry.

Intermediate in the Synthesis of p38α Mitogen-Activated
Protein Kinase (MAPK) Inhibitors
A significant application of 3,3-diethoxypropanenitrile is its use as an intermediate in the

preparation of inhibitors for p38α mitogen-activated protein kinase (MAPK).[1] The p38 MAPK

signaling pathway is implicated in inflammatory responses, making its inhibitors promising

therapeutic agents for inflammatory diseases.

p38 MAPK Signaling Pathway:

The p38 MAPK pathway is a key signaling cascade that responds to stress stimuli and

cytokines, leading to a variety of cellular responses, including inflammation.
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Caption: Simplified overview of the p38 MAPK signaling pathway leading to an inflammatory

response.

Other Synthetic Applications
Beyond its role in p38 MAPK inhibitor synthesis, 3,3-diethoxypropanenitrile is utilized in

various other organic transformations:
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Synthesis of 2-(2,2-diethoxy-ethyl)-pyridine: It participates in [2+2+2]-cycloaddition reactions.

[1]

Production of cyanomalondialdehyde: It serves as a precursor for this important synthetic

intermediate.[1]

General Organic Synthesis: It can act as both a nucleophile and an electrophile in reactions

such as the Mannich reaction, Michael addition, and Grignard reaction.[4] It is also used in

the preparation of esters and amides.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.ptgcn.com/media/5ljpz12t/p38-mapk-signaling-pathway.pdf
https://www.ptgcn.com/media/5ljpz12t/p38-mapk-signaling-pathway.pdf
https://www.creative-diagnostics.com/P38-Signaling-Pathway.htm
https://www.creative-diagnostics.com/P38-Signaling-Pathway.htm
https://www.benchchem.com/product/b144306?utm_src=pdf-custom-synthesis
https://www.ptgcn.com/media/5ljpz12t/p38-mapk-signaling-pathway.pdf
https://m.chemicalbook.com/SpectrumEN_2032-34-0_1HNMR.htm
https://dev.spectrabase.com/spectrum/ACJcptNlHno
https://www.creative-diagnostics.com/P38-Signaling-Pathway.htm
https://www.benchchem.com/product/b144306#3-3-diethoxypropanenitrile-molecular-formula-c7h13no2
https://www.benchchem.com/product/b144306#3-3-diethoxypropanenitrile-molecular-formula-c7h13no2
https://www.benchchem.com/product/b144306#3-3-diethoxypropanenitrile-molecular-formula-c7h13no2
https://www.benchchem.com/product/b144306#3-3-diethoxypropanenitrile-molecular-formula-c7h13no2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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